Cas no 1806768-42-2 (2-Cyano-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1806768-42-2
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4933186
• Update Time: 2025-06-14

2-Cyano-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H6F2N2/c1-5-2-3-12-6(4-11)7(5)8(9)10/h2-3,8H,1H3
• InChI Key： SIYRPFBFXVHDJD-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-3-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 2-Cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806768-42-2): Properties, Applications, and Industry Insights

2-Cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806768-42-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with cyano and difluoromethyl functional groups, offering versatile reactivity for synthetic applications. Its molecular formula, C₈H₆F₂N₂, reflects a balance of lipophilicity and electronic properties, making it valuable for drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives like 2-Cyano-3-(difluoromethyl)-4-methylpyridine has surged, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "difluoromethylpyridine applications" or "cyano-substituted pyridine synthesis," highlighting its relevance in modern organic chemistry. The compound’s electron-withdrawing groups enhance its utility as an intermediate in cross-coupling reactions, a topic widely discussed in peer-reviewed journals.

The physicochemical properties of CAS No. 1806768-42-2 include a moderate melting point (typically 80–100°C) and solubility in polar organic solvents such as DMSO or acetonitrile. These traits align with industry needs for high-purity intermediates, particularly in the development of crop protection agents and bioactive molecules. Notably, its difluoromethyl group contributes to metabolic stability, a key consideration in medicinal chemistry optimization.

From an SEO perspective, queries like "how to synthesize 2-Cyano-3-(difluoromethyl)-4-methylpyridine" or "suppliers of CAS 1806768-42-2" reflect commercial and academic interest. Analytical techniques such as HPLC, NMR, and LC-MS are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s stability under inert atmospheres further supports its use in large-scale production.

Emerging applications of 2-Cyano-3-(difluoromethyl)-4-methylpyridine include its role in photocatalysis and metal-organic frameworks (MOFs), areas trending in materials science forums. Its cyano group enables coordination chemistry, while the pyridine nitrogen facilitates ligand design. Such versatility addresses search intent around "advanced pyridine derivatives" and "fluorine in drug design," bridging gaps between theory and industrial practice.

Regulatory and safety profiles of CAS No. 1806768-42-2 emphasize proper handling under standard laboratory protocols, avoiding misclassification concerns. The compound’s non-hazardous nature under normal conditions aligns with global chemical safety guidelines, a frequent topic in ESG (Environmental, Social, Governance) discussions. This ensures its adoption in eco-friendly synthesis routes, a priority for modern manufacturers.

In summary, 2-Cyano-3-(difluoromethyl)-4-methylpyridine exemplifies innovation in fine chemicals, addressing both academic curiosity and industrial demand. Its integration into high-value applications—from pharmaceutical intermediates to functional materials—positions it as a compound of enduring significance. Future research may explore its catalytic potential or biocompatibility, further expanding its scientific footprint.